Ethylidene diacetate

• IUPAC Name: 1-acetyloxyethyl acetate
• InChI: InChI=1S/C6H10O4/c1-4(7)9-6(3)10-5(2)8/h6H,1-3H3
• InChI Key: ACKALUBLCWJVNB-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)C)OC(=O)C
• Molecular Formula: C6H10O4
• DSSTOX Substance ID: DTXSID1027188
• Molecular Weight: 146.14 g/mol
• CAS RN: 542-10-9, 66455-31-0

Description

Ethylidene diacetate is an organic compound with the formula (CH3CO2)2CHCH3. It is a colorless low-melting solid that once served as a precursor to vinyl acetate. It is commonly used as a solvent and intermediate in the production of pharmaceuticals, fragrances, and dyes. It is also used as a flavoring agent in food and beverages.

Synthesis Analysis

A major industrial route for the synthesis of Ethylidene diacetate involves the reaction of acetaldehyde and acetic anhydride in the presence of a ferric chloride catalyst. The reaction is represented as: CH3CHO + (CH3CO)2O → (CH3CO2)2CHCH3. There are also other synthetic methods involving the carbonylation of methyl acetate, and the use of a molybdenum-nickel or tungsten-nickel co-catalyst.

Molecular Structure Analysis

The molecular formula of Ethylidene diacetate is C6H10O4. Its average mass is 146.141 Da and its monoisotopic mass is 146.057907 Da. The IUPAC name for Ethylidene diacetate is Ethane-1,1-diyl diacetate.

Chemical Reactions Analysis

Ethylidene diacetate can be converted to the valuable monomer vinyl acetate by thermal elimination of acetic acid. The reaction is represented as: (CH3CO2)2CHCH3 → CH3CO2CH=CH2 + CH3CO2H.

Physical And Chemical Properties Analysis

Ethylidene diacetate is a colorless low-melting solid. It has a density of 1.07 g/cm3. Its melting point is 18.9 °C and its boiling point is between 167–169 °C.

Scientific Research Applications

• EDA reacts with formamide or acetamide to form ethylidene bisamides and N-vinylamides, with Sn(OAc)2 showing 82.6% selectivity for acetamide derivatives (Rabasco & Waller, 1997).

• It is synthesized from dimethyl ether, acetic acid, and syngas in the presence of a RhI3, PPh3, and CH3I catalytic system. This study explored the effects of reaction temperature, pressure, and CO/H2 molar ratio on conversion and product selectivity (Liu et al., 2010).

• Ethylidene diacetate is also directly synthesized from methyl acetate and synthesis gas using rhodium–palladium mixed catalysts, achieving high conversion rates and yields (Kudo, Mori, & Sugita, 1985).

• Homogeneous transition metal complex catalysts, particularly Rh(CO)Cl(PPh3)2, have shown effectiveness in the selective synthesis of ethylidene diacetate from methyl acetate (Kelkar & Chaudhari, 1995).

• EDA's thermocracking reaction to vinyl acetate, a key step in producing vinyl acetate from C_1 compounds (methanol and syngas), shows good catalytic activity with zinc chloride and benzene sulfuric acid (Wang Yi-fei, 2004).

• The vapor state decomposition of ethylidene dibutyrate and heptylidene diacetate at temperatures between 200° and 300 °C forms an aldehyde and an anhydride, with the reaction being homogeneous and unimolecular (Coffin, Dacey, & Parlee, 1937).

• In another study, the decomposition of butylidene diacetate and ethylidene dipropionate was investigated, providing insights into the homogenous and first-order nature of these reactions (Coffin, 1932).

• Research on the cracking reaction from EDA to vinyl acetate, crucial for preparing vinyl acetate from methanol and syngas, showed that anhydrous benzenesulfuric acid has significant catalysis activity (Shi Jun-min, 2004).

Safety and Hazards

Ethylidene diacetate is classified as a flammable liquid and vapor. It is recommended to keep it away from heat, sparks, open flames, and hot surfaces. Direct contact with eyes may cause temporary irritation. In case of skin contact, it is advised to take off immediately all contaminated clothing and rinse skin with water.

Relevant Papers There are several papers that discuss Ethylidene diacetate. One paper discusses the kinetics of the acid-catalysed hydrolysis and decomposition of Ethylidene diacetate. Another paper presents a synthetic method for Ethylidene diacetate through carbonylation of methyl acetate. These papers provide valuable insights into the properties and potential applications of Ethylidene diacetate.

Synthesis routes and methods I

Procedure details

A 300-ml Fisher-Porter bottle was charged with 61.2 g (0.60 mol) of acetic anhydride, 0.3 g of a 5% palladium-on-carbon catalyst, and 0.8 g of acetyl chloride. The bottle was pressurized to 80-95 psig with hydrogen. After 4 hours at 90° C., a gas chromatographic analysis showed 18% conversion, with about equal amounts of ethylidene diacetate and acetic acid formed.

Synthesis routes and methods II

Procedure details

The procedure of Example 9 was repeated except that 10 g of methyl bromide was used in place of methyl iodide and the reaction was effected for 6 hours. GC analysis showed that 0.212 g of vinyl acetate and 65.8 g of ethylidene diacetate were formed with considerable amount of acetic acid.

Synthesis routes and methods III

Procedure details

The procedure of Example 9 was repeated except that 10 g of calcium iodide was used in place of methyl iodide and the reaction was carried out for 6 hours. GC analysis showed that 0.083 g of vinyl acetate and 12.7 g of ethylidene diacetate were formed with considerable amount of acetic acid.

Synthesis routes and methods IV

Procedure details

The procedure of Example 9 was repeated except that 0.451 g of palladium chloride was used in place of palladium supported on activated carbon and the reaction was effected for 3 hours. GC analysis showed that 1.51 g of vinyl acetate and 32.1 g of ethylidene diacetate were formed with considerable amount of acetic acid.

Synthesis routes and methods V

Procedure details

The procedure of Example 9 was repeated except that 10 g of methyl chloride was used in place of methyl iodide and the reaction was effected for 6 hours. GC analysis showed that 0.116 g of vinyl acetate, and 43.3 g of ethylidene diacetate were formed with considerable amount of acetic acid.